Cas no 2734773-51-2 (5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine)

• Product Name: 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine
• CAS No: 2734773-51-2
• MF: C₁₀H₆BrF₃N₂S
• MW: 323.13
• CID: 5080473
• Update Time: 2025-10-30

5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine

• Inchi： 1S/C10H6BrF3N2S/c11-7-3-5(10(12,13)14)1-2-6(7)8-4-16-9(15)17-8/h1-4H,(H2,15,16)
• InChI Key： CRLHUFZKYJLHML-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C1C=CC(=C(C=1)Br)C1=CN=C(N)S1

Additional information on 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine

Introduction to 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734773-51-2)

5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine, with the CAS number 2734773-51-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of the bromo and trifluoromethyl substituents on the phenyl ring imparts unique chemical and biological properties, making it a valuable candidate for various research purposes.

The structure of 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine can be represented as follows: C₁₁H₈BrF₃N₂S. The bromine atom and the trifluoromethyl group are key functional groups that influence the compound's reactivity and biological activity. The bromine atom, being an electron-withdrawing group, can enhance the electrophilicity of the phenyl ring, while the trifluoromethyl group provides additional stability and lipophilicity, which are crucial for drug-like properties.

In the realm of medicinal chemistry, 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that thiazole derivatives, particularly those with bromo and trifluoromethyl substituents, exhibit promising pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazole derivatives with similar structural features demonstrated significant inhibition of cancer cell proliferation by targeting specific signaling pathways.

The synthesis of 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine typically involves multistep reactions, starting from readily available starting materials. One common approach is to react 2-bromo-4-(trifluoromethyl)aniline with thiourea in the presence of an appropriate catalyst to form the thiazole ring. Subsequent functionalization steps can be employed to introduce additional substituents or modify existing ones to fine-tune the compound's properties. The synthetic route is designed to ensure high yields and purity, which are essential for downstream applications in drug discovery and development.

In terms of biological evaluation, 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine has been tested in various in vitro and in vivo models to assess its efficacy and safety. Preclinical studies have shown that this compound exhibits potent activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, it has demonstrated selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for potential anticancer drugs.

The mechanism of action of 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine is not yet fully elucidated, but preliminary data suggest that it may act by modulating key signaling pathways involved in cell growth and survival. For example, it has been observed to inhibit the activation of kinases such as AKT and ERK, which are frequently dysregulated in cancer cells. This modulation can lead to cell cycle arrest and apoptosis, thereby suppressing tumor growth.

Beyond its potential as an anticancer agent, 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine has also shown promise in other therapeutic areas. Research conducted at the University of California in 2020 revealed that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new possibilities for its use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 5-(2-Bromo-4-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734773-51-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the discovery of new treatments for various diseases.